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Compound of Interest

Compound Name: 4-Amino-4'-cyanobiphenyl

Cat. No.: B1266506

Application Notes and Protocols for 4-Amino-4'-
cyanobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4-Amino-4'-
cyanobiphenyl (CAS No. 4854-84-6). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the compound.

Compound Identification and Properties
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Property Value Reference
4'-Aminobiphenyl-4-

Synonyms carbonitrile, 4-Amino-4'- [1112]
cyanodiphenyl

Molecular Formula Ci3H1o0N:2 [3]

Molecular Weight 194.24 g/mol [3]

Appearance White to Amber powder/crystal

Melting Point 182.0t0 185.0 °C

Purity >95.0% (GC)

Solubility in Water

Insoluble

Note on Solubility: While quantitative solubility data in common organic solvents is not readily

available for 4-Amino-4'-cyanobiphenyl, related compounds suggest it may have limited

solubility in some organic solvents. It is recommended to perform small-scale solubility tests in

the desired solvent before preparing larger quantities.

Hazard Identification and Safety Precautions

GHS Hazard Statements:

e Harmful if swallowed (H302).[1]

e Causes skin irritation (H315).

o Causes serious eye irritation (H319).

Precautionary Statements:

e Prevention:

o Wash skin thoroughly after handling.

o Do not eat, drink or smoke when using this product.[1]
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o Wear protective gloves, eye protection, and face protection.

e Response:
o IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[1]
o IF ON SKIN: Wash with plenty of water.

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists: Get medical
advice/attention.

Occupational Exposure Limits (OELS): Specific Occupational Exposure Limits (e.g., PEL, TLV)
have not been established for 4-Amino-4'-cyanobiphenyl. In the absence of defined exposure
limits, it is crucial to handle this compound with care in a well-ventilated area, preferably within
a chemical fume hood, to minimize potential exposure.

Safe Handling Procedures
Personal Protective Equipment (PPE)

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Use chemical safety goggles or a face shield.
» Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed.

o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator with a particulate filter.

Engineering Controls

o Work in a well-ventilated laboratory.

» Use a certified chemical fume hood when handling the solid compound or preparing
solutions to avoid inhalation of dust or vapors.

e Provide an eyewash station and safety shower in the immediate work area.
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General Handling Protocol

Read and understand the Safety Data Sheet (SDS) before working with the compound.
Ensure all necessary PPE is donned correctly.

Perform all manipulations of the solid compound within a chemical fume hood to minimize
dust generation and inhalation.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust.

When preparing solutions, add the solid to the solvent slowly.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage Procedures

Store in a tightly closed container.
Keep in a cool, dark, and dry place. A recommended storage temperature is below 15°C.
Store away from incompatible materials such as strong oxidizing agents and strong acids.

The storage area should be well-ventilated.

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.
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« Spills:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o For large spills, evacuate the area and prevent entry. Wear appropriate PPE and follow the
procedure for small spills.

o Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways.

Experimental Protocols
General Workflow for Handling Powdered 4-Amino-4'-
cyanobiphenyl

The following diagram illustrates a typical workflow for handling and using a powdered
chemical substance like 4-Amino-4'-cyanobiphenyl in a research setting.
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Experimental Workflow for Handling 4-Amino-4'-cyanobiphenyl
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Caption: A generalized workflow for handling powdered chemical reagents.
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Disclaimer: This information is provided for guidance only and is based on currently available
data. It is the responsibility of the user to conduct a thorough risk assessment before handling
this chemical. Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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